Cas no 2034429-32-6 (ethyl 4-oxo-4-[4-(pyridin-4-yloxy)piperidin-1-yl]butanoate)
ethyl 4-oxo-4-[4-(pyridin-4-yloxy)piperidin-1-yl]butanoate Chemical and Physical Properties
Names and Identifiers
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- JUOJMLFRFMKQMG-UHFFFAOYSA-N
- ethyl 4-oxo-4-[4-(pyridin-4-yloxy)piperidin-1-yl]butanoate
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- Inchi: 1S/C16H22N2O4/c1-2-21-16(20)4-3-15(19)18-11-7-14(8-12-18)22-13-5-9-17-10-6-13/h5-6,9-10,14H,2-4,7-8,11-12H2,1H3
- InChI Key: JUOJMLFRFMKQMG-UHFFFAOYSA-N
- SMILES: C(N1CCC(OC2=CC=NC=C2)CC1)(=O)CCC(=O)OCC
ethyl 4-oxo-4-[4-(pyridin-4-yloxy)piperidin-1-yl]butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6479-2389-2μmol |
ethyl 4-oxo-4-[4-(pyridin-4-yloxy)piperidin-1-yl]butanoate |
2034429-32-6 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6479-2389-5μmol |
ethyl 4-oxo-4-[4-(pyridin-4-yloxy)piperidin-1-yl]butanoate |
2034429-32-6 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6479-2389-10μmol |
ethyl 4-oxo-4-[4-(pyridin-4-yloxy)piperidin-1-yl]butanoate |
2034429-32-6 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6479-2389-20μmol |
ethyl 4-oxo-4-[4-(pyridin-4-yloxy)piperidin-1-yl]butanoate |
2034429-32-6 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6479-2389-1mg |
ethyl 4-oxo-4-[4-(pyridin-4-yloxy)piperidin-1-yl]butanoate |
2034429-32-6 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6479-2389-2mg |
ethyl 4-oxo-4-[4-(pyridin-4-yloxy)piperidin-1-yl]butanoate |
2034429-32-6 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6479-2389-3mg |
ethyl 4-oxo-4-[4-(pyridin-4-yloxy)piperidin-1-yl]butanoate |
2034429-32-6 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6479-2389-4mg |
ethyl 4-oxo-4-[4-(pyridin-4-yloxy)piperidin-1-yl]butanoate |
2034429-32-6 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6479-2389-5mg |
ethyl 4-oxo-4-[4-(pyridin-4-yloxy)piperidin-1-yl]butanoate |
2034429-32-6 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6479-2389-10mg |
ethyl 4-oxo-4-[4-(pyridin-4-yloxy)piperidin-1-yl]butanoate |
2034429-32-6 | 10mg |
$79.0 | 2023-09-08 |
ethyl 4-oxo-4-[4-(pyridin-4-yloxy)piperidin-1-yl]butanoate Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on ethyl 4-oxo-4-[4-(pyridin-4-yloxy)piperidin-1-yl]butanoate
Introduction to Ethyl 4-oxo-4-[4-(pyridin-4-yloxy)piperidin-1-yl]butanoate (CAS No. 2034429-32-6)
Ethyl 4-oxo-4-[4-(pyridin-4-yloxy)piperidin-1-yl]butanoate, identified by its CAS number 2034429-32-6, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a piperidine ring linked to a pyridine moiety, suggest possible interactions with biological targets, which are being explored in various therapeutic contexts.
The synthesis and characterization of ethyl 4-oxo-4-[4-(pyridin-4-yloxy)piperidin-1-yl]butanoate involve sophisticated chemical methodologies that are critical for ensuring the purity and yield of the final product. Advanced techniques in organic synthesis, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound. These methods not only highlight the synthetic prowess in medicinal chemistry but also underscore the importance of precision in molecular construction for achieving desired pharmacological properties.
Recent studies have begun to unravel the pharmacological potential of ethyl 4-oxo-4-[4-(pyridin-4-yloxy)piperidin-1-yl]butanoate. The combination of a piperidine and pyridine scaffold often suggests interactions with enzymes and receptors involved in neurotransmitter pathways. Preliminary in vitro studies have indicated that this compound may exhibit modulatory effects on certain neurotransmitter systems, which could be relevant for the treatment of neurological disorders. The pyridine moiety, in particular, is known to be a key structural element in many bioactive molecules, facilitating binding to specific biological targets.
The chemical properties of ethyl 4-oxo-4-[4-(pyridin-4-yloxy)piperidin-1-yl]butanoate also make it an attractive candidate for further investigation. Its solubility profile, stability under various conditions, and metabolic behavior are all critical factors that need to be carefully evaluated. These properties determine not only how the compound can be formulated for therapeutic use but also its potential side effects and interactions with other drugs. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been instrumental in elucidating the structure and dynamics of this molecule.
In the realm of drug discovery, ethyl 4-oxo-4-[4-(pyridin-4-yloxy)piperidin-1-yl]butanoate represents a promising lead compound that warrants further exploration. The integration of computational modeling with experimental data has enabled researchers to predict potential binding modes and interactions of this molecule with biological targets. Such computational approaches are increasingly becoming indispensable in modern drug discovery, providing insights that guide experimental design and optimization efforts.
The potential applications of ethyl 4-oxo-4-[4-(pyridin-4-yloxy)piperidin-1-yl]butanoate extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable scaffold for designing novel molecules with enhanced therapeutic profiles. The development of new drugs often involves iterative modifications based on initial lead compounds like this one. Each modification is carefully evaluated for its impact on biological activity, solubility, and other pharmacokinetic parameters.
As research continues to progress, ethyl 4-oxo-4-[4-(pyridin-4-yloxy)piperidin-1-yl]butanoate is expected to play a significant role in shaping future therapeutic strategies. The growing understanding of its chemical and biological properties will likely lead to new insights into disease mechanisms and innovative treatment options. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating these findings into tangible benefits for patients.
The journey from a laboratory compound to a clinically relevant drug is fraught with challenges but also filled with opportunities. Ethyl 4-oxo-4-[4-(pyridin-4-yloxy)piperidin-1-yl]butanoate exemplifies the kind of innovative research that drives progress in pharmaceutical chemistry. By leveraging cutting-edge synthetic methods and interdisciplinary approaches, scientists are paving the way for next-generation therapeutics that address unmet medical needs.
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